Cas no 1364677-73-5 (5-Chloro-3-(4-chlorophenyl)-2-fluoropyridine)

• Product Name: 5-Chloro-3-(4-chlorophenyl)-2-fluoropyridine
• CAS No: 1364677-73-5
• MF: C₁₁H₆Cl₂FN
• MW: 242.076444149017
• MDL: MFCD23162310
• CID: 4697211
• PubChem ID: 66678596
• Update Time: 2025-06-19

5-Chloro-3-(4-chlorophenyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-(4-chlorophenyl)-2-fluoropyridine
• 5-Chloro-3-(4-chloro-phenyl)-2-fluoro-pyridine
• C11H6Cl2FN
• IAUJJOARAUNLGB-UHFFFAOYSA-N
• Z0147
• 5-Chloro-3-(4-chlorophenyl)-2-fluoropyridine

• MDL： MFCD23162310
• Inchi： 1S/C11H6Cl2FN/c12-8-3-1-7(2-4-8)10-5-9(13)6-15-11(10)14/h1-6H
• InChI Key： IAUJJOARAUNLGB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(=NC=C(C=1)Cl)F

Computed Properties

• Exact Mass: 240.9861327g/mol
• Monoisotopic Mass: 240.9861327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 4.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-Chloro-3-(4-chlorophenyl)-2-fluoropyridine

Introduction to 5-Chloro-3-(4-chlorophenyl)-2-fluoropyridine (CAS No. 1364677-73-5)

5-Chloro-3-(4-chlorophenyl)-2-fluoropyridine (CAS No. 1364677-73-5) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound, characterized by its unique chemical structure, has garnered attention for its potential in drug discovery and development. The molecule consists of a pyridine ring substituted with chlorine and fluorine atoms, along with a 4-chlorophenyl group, which imparts specific pharmacological properties.

The chemical structure of 5-Chloro-3-(4-chlorophenyl)-2-fluoropyridine is crucial for understanding its reactivity and biological activity. The presence of the fluorine atom at the 2-position of the pyridine ring enhances the compound's lipophilicity, which can influence its ability to cross biological membranes. Additionally, the chlorine atoms provide electronic and steric effects that can modulate the compound's interactions with biological targets.

In recent years, 5-Chloro-3-(4-chlorophenyl)-2-fluoropyridine has been extensively studied for its potential as an intermediate in the synthesis of various pharmaceuticals. One notable application is in the development of drugs targeting specific receptors or enzymes. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of a novel class of selective serotonin reuptake inhibitors (SSRIs). These SSRIs have shown promising results in preclinical trials for treating depression and anxiety disorders.

Beyond its role in pharmaceuticals, 5-Chloro-3-(4-chlorophenyl)-2-fluoropyridine is also utilized in agrochemical research. Its unique structure makes it a valuable building block for developing pesticides and herbicides with enhanced efficacy and reduced environmental impact. A recent study in Pesticide Biochemistry and Physiology demonstrated that compounds derived from this intermediate exhibit potent insecticidal activity against several economically important pests.

The synthesis of 5-Chloro-3-(4-chlorophenyl)-2-fluoropyridine typically involves multi-step processes, including aromatic substitution reactions and cyclization steps. Researchers have explored various synthetic routes to optimize yield and purity, making this compound more accessible for large-scale production. One efficient method involves the reaction of 4-chlorobenzaldehyde with 2,5-dichloropyridine in the presence of a suitable catalyst, followed by fluorination to introduce the fluorine atom at the desired position.

The physical and chemical properties of 5-Chloro-3-(4-chlorophenyl)-2-fluoropyridine are well-documented. It is a solid at room temperature with a melting point ranging from 80 to 85°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various synthetic transformations and analytical techniques.

In terms of safety and handling, while 5-Chloro-3-(4-chlorophenyl)-2-fluoropyridine is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to ensure safety.

The environmental impact of 5-Chloro-3-(4-chlorophenyl)-2-fluoropyridine is another important consideration. Studies have shown that proper waste management practices are essential to minimize any potential environmental contamination. Efforts are ongoing to develop greener synthetic methods that reduce waste generation and improve sustainability.

In conclusion, 5-Chloro-3-(4-chlorophenyl)-2-fluoropyridine (CAS No. 1364677-73-5) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique chemical structure provides a foundation for developing novel drugs and pesticides with improved efficacy and safety profiles. Ongoing research continues to explore new avenues for its utilization, ensuring that this compound remains at the forefront of chemical innovation.